1-Methylbutyl acetate
Cat. No. B179418
Key on ui cas rn:
626-38-0
M. Wt: 130.18 g/mol
InChI Key: GQKZRWSUJHVIPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05993879
Procedure details
2-Pentanol (176 g, 2.0 mol, Aldrich) and sodium acetate (18 g, 10 Aldrich) were heated to 90° C. and then acetic anhydride (240 ml, BDH GPR) was added over a 1 hour period at 100-110° C. The mixture was heated to reflux for 4 hours. The reaction mixture was then cooled, washed with water, washed with aqueous sodium bicarbonate to neutrality, dried over sodium sulfate, and then concentrated. Fractional distillation of the crude residue under vacuum provided 1-methylbutyl acetate (80-81°/140-145 mm Hg, 77% yield), the structure of which was confirmed by mass spectroscopy, nuclear magnetic resonance spectroscopy, and infra red spectroscopy (not shown).
Yield
77%
Identifiers
|
REACTION_CXSMILES
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[CH3:1][CH:2]([OH:6])[CH2:3][CH2:4][CH3:5].[C:7]([O-])(=[O:9])[CH3:8].[Na+]>C(OC(=O)C)(=O)C>[C:7]([O:6][CH:2]([CH3:1])[CH2:3][CH2:4][CH3:5])(=[O:9])[CH3:8] |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
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176 g
|
|
Type
|
reactant
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|
Smiles
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CC(CCC)O
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|
Name
|
|
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Quantity
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18 g
|
|
Type
|
reactant
|
|
Smiles
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C(C)(=O)[O-].[Na+]
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Step Two
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Name
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|
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Quantity
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240 mL
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Type
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solvent
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Smiles
|
C(C)(=O)OC(C)=O
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to reflux for 4 hours
|
|
Duration
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4 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The reaction mixture was then cooled
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WASH
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Type
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WASH
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|
Details
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washed with water
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WASH
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Type
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WASH
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|
Details
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washed with aqueous sodium bicarbonate to neutrality
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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DISTILLATION
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Type
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DISTILLATION
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|
Details
|
Fractional distillation of the crude residue under vacuum
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(=O)OC(CCC)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 77% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
